Cas no 1717-59-5 (2,2-Difluoro-2-(fluorosulfonyl)acetic acid)

2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a fluorinated sulfonyl compound with the molecular formula C₂HF₃O₄S. This highly reactive intermediate is primarily utilized in organic synthesis and fluorination reactions due to its strong electrophilic character. The presence of both difluoro and fluorosulfonyl groups enhances its utility in introducing fluorine atoms or sulfonyl functionalities into target molecules. Its stability under controlled conditions and compatibility with various reaction media make it a valuable reagent for specialized applications, including pharmaceuticals and agrochemicals. The compound’s unique structure allows for precise modifications in complex molecular frameworks, contributing to advancements in fluorine chemistry and functional material development. Proper handling is essential due to its reactive nature.
2,2-Difluoro-2-(fluorosulfonyl)acetic acid structure
1717-59-5 structure
Product Name:2,2-Difluoro-2-(fluorosulfonyl)acetic acid
CAS No:1717-59-5
MF:C2HF3O4S
MW:178.087150335312
MDL:MFCD01320807
CID:41870
PubChem ID:24877815
Update Time:2025-05-27

2,2-Difluoro-2-(fluorosulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluoro-2-(fluorosulfonyl)acetic acid
    • 2-(FLUOROSULPHONYL)DIFLUOROACETIC ACID
    • 2,2-DIFLUORO-2-(FLUOROSULFONYL)ACETATE
    • 2-(Fluorosulfonyl)difluoroacetic acid
    • 2-Fluorosulfonyldifluoroacetic acid
    • (Fluorosulfonyl)difluoroacetic acid
    • 2,2-difluoro-2-fluorosulfonylacetic acid
    • Difluoro(fluorosulphonyl)acetic acid
    • 2,2-Difluoro-2-(fluorosulfony)acetic Acid
    • 2,2-Difluoro-2-(fluorosulphonyl)ethanoic acid
    • 2,2-Difluoro-2-(fluorosulfonyl)acetic acid 97%
    • 2,2-Difluoro-2-(fluorosulfonyl)acetic acid, 94%, 97%
    • difluoro(fluorosulfonyl)acetic acid
    • fluorosulfonyldifluoroacetic acid
    • 2,2-difluoro-2-fluorosulfonyl-acetic Acid
    • Acetic acid, difluoro(fluorosulfonyl)-
    • 2-(fluorosulfonyl) difluoroacetic acid
    • PubChem13801
    • G00020-Watson-Int
    • AB09011
    • F0500
    • 2,2-bis(fluoranyl)-2-fluorosulfonyl-ethanoic acid
    • AKOS005063383
    • 2,2-difluoro-2-fluorosulfonyl-aceticacid
    • J-506424
    • DTXSID10372104
    • FT-0651604
    • 2,2-Difluoro-2-(fluorosulfonyl) acetic acid
    • BCP21150
    • SCHEMBL28373
    • P17348
    • 2,2-Difluoro-2-(fluorosulfonyl)acetic acid, 97%
    • fluorosulfonyl difluoroacetic acid
    • AS-11417
    • A811349
    • FSO2CF2CO2H
    • 2,2-difluoro-2-(fluorosulphonyl)acetic acid
    • 2,2-difluoro-2 (fluorosulfonyl)acetic acid
    • 1717-59-5
    • MFCD01320807
    • CS-D1716
    • 2,2-difluoro-2-(fluoro-sulfonyl)acetic acid
    • EN300-55379
    • C2HF3O4S
    • difluoro-fluorosulfonyl-acetic acid
    • AMY302
    • STL557703
    • BBL103893
    • DB-001187
    • MDL： MFCD01320807
    • Inchi： 1S/C2HF3O4S/c3-2(4,1(6)7)10(5,8)9/h(H,6,7)
    • InChI Key： VYDQUABHDFWIIX-UHFFFAOYSA-N
    • SMILES： S(C(C(=O)O)(F)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 177.95500
  • Monoisotopic Mass: 177.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.723 g/mL at 25 °C(lit.)
  • Boiling Point: 153°C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.36(lit.)
  • Water Partition Coefficient: It is soluble in water.
  • PSA: 79.82000
  • LogP: 1.04390
  • Sensitiveness: Moisture Sensitive
  • Solubility: Response.

2,2-Difluoro-2-(fluorosulfonyl)acetic acid Security Information

  • Symbol: GHS05 GHS06
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H300,H310,H314
  • Warning Statement： P264,P280,P302+P350,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 1760 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 27/28-35
  • Safety Instruction： S26-S27-S36/37/39
  • Hazardous Material Identification： T+ C
  • Packing Group：II
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：0-10°C
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：8

2,2-Difluoro-2-(fluorosulfonyl)acetic acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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2,2-Difluoro-2-(fluorosulfonyl)acetic acid Production Method

2,2-Difluoro-2-(fluorosulfonyl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1717-59-5)2,2-Difluoro-2-(fluorosulfonyl)acetic acid
Order Number:A811349
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:54
Price ($):259.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1717-59-5)2,2-Difluoro-2-(fluorosulfonyl)acetic acid
A811349
Purity:99%
Quantity:100g
Price ($):259.0
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